Cas no 903305-14-6 (4-(benzenesulfonyl)-8-(5-chloro-2-methoxybenzoyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4-(benzenesulfonyl)-8-(5-chloro-2-methoxybenzoyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 903305-14-6
• MF: C₂₁H₂₃ClN₂O₅S
• MW: 450.935723543167
• CID: 5504976
• Update Time: 2025-05-24

4-(benzenesulfonyl)-8-(5-chloro-2-methoxybenzoyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• [4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-(5-chloro-2-methoxyphenyl)methanone
• 4-(benzenesulfonyl)-8-(5-chloro-2-methoxybenzoyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C21H23ClN2O5S/c1-28-19-8-7-16(22)15-18(19)20(25)23-11-9-21(10-12-23)24(13-14-29-21)30(26,27)17-5-3-2-4-6-17/h2-8,15H,9-14H2,1H3
• InChI Key： YBPMNURIBNAHQB-UHFFFAOYSA-N
• SMILES： C(N1CCC2(OCCN2S(C2=CC=CC=C2)(=O)=O)CC1)(C1=CC(Cl)=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 4-(benzenesulfonyl)-8-(5-chloro-2-methoxybenzoyl)-1-oxa-4,8-diazaspiro4.5decane

4-(Benzenesulfonyl)-8-(5-chloro-2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane: A Comprehensive Overview

The compound with CAS No. 903305-14-6, named 4-(benzenesulfonyl)-8-(5-chloro-2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two or more rings joined by a single atom, in this case, the oxygen atom in the 1-oxa position. The molecule's structure is further defined by the presence of a benzenesulfonyl group at position 4 and a 5-chloro-2-methoxybenzoyl group at position 8, making it a unique derivative with potential applications in drug design and materials science.

Recent studies have highlighted the importance of spiro compounds like 4-(benzenesulfonyl)-8-(5-chloro-2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane in the development of bioactive molecules. The spiro structure provides a rigid framework that can enhance the molecule's stability and bioavailability, making it an attractive candidate for drug delivery systems. Additionally, the substitution patterns on the benzene rings—specifically the sulfonyl and chloromethoxy groups—contribute to the molecule's electronic and steric properties, which are crucial for its interactions with biological targets.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the spiro ring system through nucleophilic substitution or cyclization reactions, followed by the introduction of the benzenesulfonyl and chloromethoxybenzoyl groups via coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

One of the most promising applications of 4-(benzenesulfonyl)-8-(5-chloro-2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane lies in its potential as a scaffold for drug development. The molecule's ability to modulate enzyme activity and interact with cellular receptors has been demonstrated in several in vitro studies. For instance, recent research has shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies.

Moreover, the unique electronic properties of this compound make it an interesting candidate for use in organic electronics. The conjugated system formed by the benzene rings and the spiro structure can facilitate charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary studies have indicated that this compound could serve as a building block for designing novel materials with tailored electronic properties.

In terms of pharmacokinetics, 4-(benzenesulfonyl)-8-(5-chloro-2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane has shown favorable absorption profiles in preclinical models. Its lipophilic nature enhances its ability to cross biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These characteristics are critical for developing drugs with optimal therapeutic windows.

Despite its promising properties, further research is needed to fully elucidate the biological mechanisms underlying this compound's activity. Ongoing studies are focusing on understanding its interaction with specific protein targets and its effects on cellular signaling pathways. Additionally, efforts are being made to optimize its pharmacokinetic profile through structural modifications and formulation strategies.

In conclusion, CAS No. 903305-14-6, or 4-(benzenesulfonyl)-8-(5-chloro-2-methoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with its bioactive properties, positions it as a valuable tool for researchers in drug discovery and materials science.